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Compound of Interest

Compound Name: Triisopropylsilanethiol

Cat. No.: B126304

For researchers and professionals in drug development, the safe handling and disposal of
specialized chemical reagents like Triisopropylsilanethiol are paramount. Adherence to
proper procedures is not only a matter of regulatory compliance but a cornerstone of laboratory
safety and environmental responsibility. This guide provides clear, actionable steps for the
management and disposal of Triisopropylsilanethiol, ensuring the protection of personnel
and the integrity of your research environment.

The primary and mandated method for the disposal of Triisopropylsilanethiol is through a
licensed and certified hazardous waste disposal company.[1] Due to its chemical properties
and potential hazards, in-laboratory neutralization is not recommended without specific,
validated protocols which are not readily available. Attempting to neutralize the compound
without a proper procedure can lead to unforeseen hazardous reactions.

Key Safety and Handling Information

Before handling Triisopropylsilanethiol, it is crucial to be aware of its properties and
associated hazards. This information is critical for preventing accidental exposure and for
responding effectively in case of a spill.

Table 1: Physicochemical and Hazard Data for Triisopropylsilanethiol
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Property Data Reference
Molecular Formula CoH22SSi [1]
Molecular Weight 190.42 g/mol [1]
Appearance Colorless to light yellow liquid [2]

Boiling Point 70-75 °C at 2 mmHg

Density 0.887 g/mL at 25 °C

Flash Point 77 °C (170.6 °F) - closed cup

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), STOT SE

3

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)
Signal Word Warning
Store in a cool, dry, well-
Storage ventilated place. Moisture [1][3]

sensitive.

Water Hazard Class

WGK 3 (highly hazardous to

water)

STOT SE 3: Specific Target Organ Toxicity - Single Exposure, Category 3 (May cause

respiratory irritation)

Procedural Guidance: From Handling to Disposal

The following sections provide step-by-step protocols for personal protection, spill

management, and the waste disposal process.

Personal Protective Equipment (PPE) Protocol

Strict adherence to PPE requirements is the first line of defense against chemical exposure.
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e Hand Protection: Wear chemically resistant gloves (e.qg., nitrile) that have been inspected for
integrity before use. Dispose of contaminated gloves according to laboratory and institutional
guidelines.[1]

o Eye/Face Protection: Use safety glasses with side shields or chemical goggles.

» Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator with an
appropriate filter (e.g., type ABEK) if working in areas with inadequate ventilation or when
vapor/mist is generated.[1]

o Skin and Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[1]

Accidental Release and Spill Management Protocol

In the event of a spill, a swift and safe response is critical to mitigate hazards.
o Ensure Safety: Immediately remove all sources of ignition from the area.[1]
o Evacuate Personnel: Evacuate non-essential personnel to a safe area.[1]
o Ventilate the Area: Ensure adequate ventilation to disperse vapors.[1]

o Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains or waterways.[1]

o Absorb the Material: Cover and absorb the spill with a non-combustible absorbent material
such as sand, earth, diatomaceous earth, or vermiculite.[1]

o Collect the Waste: Carefully collect the absorbed material and place it into a suitable,
labeled, and closed container for hazardous waste disposal.[1]

o Decontaminate the Area: Clean the spill area thoroughly.

o Seek Medical Attention: If exposure occurs, consult a physician immediately and provide
them with the Safety Data Sheet (SDS).[1]

Waste Disposal Protocol
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Follow this workflow for the compliant disposal of Triisopropylsilanethiol waste.

» Do Not Mix Waste: Keep Triisopropylsilanethiol waste separate from other chemical waste
streams. Leave the chemical in its original container if possible.[1]

o Label Container: Clearly label the waste container with the chemical name ("Waste
Triisopropylsilanethiol") and relevant hazard symbols.

o Store Securely: Store the sealed waste container in a designated, well-ventilated, and
secure hazardous waste accumulation area. Keep it away from incompatible materials.

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal company to arrange for pickup
and disposal.[1]

» Handle Uncleaned Containers as Product: Any empty containers that have not been properly
cleaned must be treated as hazardous waste and disposed of in the same manner as the
chemical itself.[1]

Disposal Workflow

The following diagram illustrates the decision-making and operational process for the proper
disposal of Triisopropylsilanethiol.
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Triisopropylsilanethiol Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Triisopropylsilanethiol.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of
Triisopropylsilanethiol, fostering a secure research environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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